(3-Aminoazetidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone

• IUPAC Name: (3-aminoazetidin-1-yl)-(2,4-dimethyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C9H13N3OS/c1-5-8(14-6(2)11-5)9(13)12-3-7(10)4-12/h7H,3-4,10H2,1-2H3
• InChI Key: GLSJWZLAJOIILE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N2CC(C2)N
• Molecular Formula: C9H13N3OS
• Molecular Weight: 211.29 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the cross-aldol condensation reaction of 5′-acetyl-2,4-dimethylthiazole with various substituted Benz aldehyde in the presence of a base (sodium hydroxide).

Molecular Structure Analysis

The molecular structure of “(3-Aminoazetidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone” includes a thiazole ring, which is a five-membered ring containing two hetero atoms.

Chemical Reactions Analysis

The chemical reactions involving thiazole derivatives are diverse and contribute to a wide range of biological activities.

Scientific Research Applications

AMT has been studied for its various applications in the scientific and medical fields. It has been used as a reagent in organic synthesis, as well as a catalyst in the synthesis of various compounds. Additionally, it has been used as a fluorescent probe for the detection of various biomolecules, such as proteins and nucleic acids. It has also been used in the development of novel pharmaceuticals and drugs, as well as in the field of materials science.

Mechanism of Action

Target of Action

The primary target of (3-Aminoazetidin-1-yl)(2,4-dimethylthiazol-5-yl)methanone is the Histamine H3 receptor (H3R) . The H3R is a G-protein-coupled receptor (GPCR) that plays a crucial role in the central nervous system .

Mode of Action

This compound acts as an agonist at the H3R . This means it binds to the receptor and activates it, triggering a series of intracellular events. The binding mode of this compound indicates key interactions similar to those attained by histamine .

Pharmacokinetics

The compound has been described as having good metabolic stability and weak activity on cytochrome p450 enzymes . These properties suggest that the compound may have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, potentially leading to good bioavailability.

Result of Action

The activation of H3R by this compound can lead to various molecular and cellular effects. For instance, in vivo evaluation of a similar compound in a social recognition test in mice revealed an amnesic effect .

Advantages and Limitations for Lab Experiments

The main advantage of using AMT in laboratory experiments is its ability to form covalent bonds with a variety of molecules. This allows researchers to study the effects of a compound on a variety of biological systems. Additionally, AMT is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using AMT in laboratory experiments. For example, it can be toxic if ingested, and it can be difficult to control the concentration of the compound in solution.

Future Directions

There are a number of potential future directions for the use of AMT. For example, it could be used to develop more efficient and effective drugs and pharmaceuticals. Additionally, it could be used to develop materials with unique properties, such as improved biocompatibility and biodegradability. Furthermore, it could be used to develop novel diagnostic tools and treatments for various diseases. Finally, it could be used to develop more efficient and cost-effective synthesis methods for a variety of compounds.